Cas no 62668-35-3 (2(3H)-Furanone, 5-(butoxymethyl)dihydro-)

• Product Name: 2(3H)-Furanone, 5-(butoxymethyl)dihydro-
• CAS No: 62668-35-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 435964
• PubChem ID: 12326717
• Update Time: 2025-04-19

2(3H)-Furanone, 5-(butoxymethyl)dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 5-(butoxymethyl)dihydro-
• 5-(butoxymethyl)oxolan-2-one
• DTXSID80489677
• SCHEMBL15481751
• 62668-35-3

• Inchi： 1S/C9H16O3/c1-2-3-6-11-7-8-4-5-9(10)12-8/h8H,2-7H2,1H3
• InChI Key： ABENFGZGJDNZCV-UHFFFAOYSA-N
• SMILES： O1C(CCC1COCCCC)=O

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53